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Compound of Interest

Compound Name: T4-ATA (S-isomer)

Cat. No.: B2755891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

T4-ATA S-isomer is the stereochemically defined S-isomer of T4-ATA, which is recognized as

an active form of the thyroid hormone thyroxine (T4).[1][2] As a derivative of the primary

hormone secreted by the thyroid gland, its biological activity is of significant interest in

endocrinology and drug discovery. This technical guide provides a comprehensive overview of

the available scientific information regarding the biological activity of T4-ATA S-isomer, with a

focus on its chemical properties, mechanism of action, and relevant experimental context.

Chemical and Physical Properties
A clear understanding of the physicochemical characteristics of T4-ATA S-isomer is

fundamental to interpreting its biological activity.
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Property Value Source

Molecular Formula C19H15I4NO6S [3]

Molecular Weight 893.0 g/mol [3]

IUPAC Name

(2S)-2-[(2-

acetylsulfanylacetyl)amino]-3-

[4-(4-hydroxy-3,5-

diiodophenoxy)-3,5-

diiodophenyl]propanoic acid

[3]

Synonyms

T4-ATA (S-isomer), (S)-T4-

ATA, AKOS040744372, HY-

114272A, CS-0081025

Mechanism of Action and Biological Context
The biological effects of thyroid hormones are primarily mediated through their interaction with

nuclear thyroid hormone receptors (TRs), which are ligand-activated transcription factors. The

two major isoforms, TRα and TRβ, regulate gene expression in target tissues. T4 is generally

considered a prohormone that is converted to the more potent 3,5,3'-triiodothyronine (T3) by

deiodinase enzymes. T3 exhibits a significantly higher binding affinity for TRs compared to T4.

While specific binding affinity and efficacy data for the T4-ATA S-isomer are not extensively

documented in publicly available literature, its activity is presumed to be in the context of

thyroid hormone signaling. The "S-isomer" designation points to a specific three-dimensional

arrangement of atoms, which can be critical for receptor binding and biological activity, as

stereoisomers of a drug can have different pharmacokinetic and pharmacodynamic properties.

The general mechanism of thyroid hormone action involves the following steps:

Cellular Entry: Thyroid hormones are transported across the cell membrane.

Nuclear Translocation: The hormones enter the nucleus.

Receptor Binding: They bind to thyroid hormone receptors (TRs), which are often

heterodimerized with retinoid X receptors (RXRs).
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Transcriptional Regulation: This binding event modulates the transcription of target genes by

recruiting coactivator or corepressor complexes.

It is plausible that T4-ATA S-isomer interacts with components of this pathway, potentially

exhibiting unique binding kinetics or cofactor recruitment profiles compared to the endogenous

T4.

Experimental Protocols
Detailed experimental protocols specifically validating the biological activity of T4-ATA S-isomer

are not readily available. However, standard assays used to characterize thyroid hormone

analogs can be employed.

Competitive Radioligand Binding Assay
This assay is used to determine the binding affinity of a compound for a receptor.

Objective: To determine the inhibitory constant (Ki) of T4-ATA S-isomer for thyroid hormone

receptors.

Materials:

Recombinant human thyroid hormone receptor (TRα or TRβ)

Radiolabeled T3 (e.g., [¹²⁵I]-T3)

T4-ATA S-isomer

Assay buffer (e.g., Tris-HCl with appropriate additives)

Filtration apparatus (e.g., glass fiber filters)

Scintillation counter

Procedure:

A constant concentration of the radiolabeled ligand ([¹²⁵I]-T3) and the receptor are incubated.
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Increasing concentrations of the unlabeled competitor ligand (T4-ATA S-isomer) are added to

the incubation mixture.

The mixture is incubated to reach binding equilibrium.

The receptor-bound and free radioligand are separated by rapid filtration.

The radioactivity retained on the filter, representing the bound ligand, is measured using a

scintillation counter.

The concentration of the competitor that inhibits 50% of the specific binding of the

radioligand (IC50) is determined.

The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.

Cell-Based Reporter Gene Assay
This assay measures the functional activity (agonism or antagonism) of a compound at a

nuclear receptor.

Objective: To determine the half-maximal effective concentration (EC50) or half-maximal

inhibitory concentration (IC50) of T4-ATA S-isomer.

Materials:

A suitable mammalian cell line (e.g., HEK293, CV-1)

Expression vectors for the thyroid hormone receptor (e.g., pCMX-hTRβ)

A reporter plasmid containing a thyroid hormone response element (TRE) driving the

expression of a reporter gene (e.g., luciferase, β-galactosidase).

A transfection reagent.

T4-ATA S-isomer.

Cell culture medium and reagents.

Lysis buffer and substrate for the reporter enzyme.
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Luminometer or spectrophotometer.

Procedure:

Cells are co-transfected with the TR expression vector and the TRE-reporter plasmid.

After transfection, the cells are treated with varying concentrations of T4-ATA S-isomer (for

agonist testing) or a fixed concentration of T3 in the presence of varying concentrations of

T4-ATA S-isomer (for antagonist testing).

Following an incubation period, the cells are lysed.

The activity of the reporter enzyme is measured.

Dose-response curves are generated to determine the EC50 or IC50 values.
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Caption: Generalized signaling pathway of thyroid hormones.

Workflow for In Vitro Binding Affinity Assessment
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Caption: Experimental workflow for a competitive radioligand binding assay.

Conclusion
T4-ATA S-isomer represents a specific chemical entity within the broader class of thyroid

hormone analogs. While detailed, publicly accessible data on its unique biological activities are

currently limited, its structural relationship to T4 suggests a mechanism of action centered on

the thyroid hormone signaling pathway. The experimental protocols and conceptual frameworks

outlined in this guide provide a foundation for researchers and drug development professionals

to investigate the specific binding affinities, functional activities, and potential therapeutic
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applications of this compound. Further research is necessary to fully elucidate the distinct

biological profile of the T4-ATA S-isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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